Cas no 274925-86-9 (Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-)

• Product Name: Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-
• CAS No: 274925-86-9
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 248102
• PubChem ID: 9838389
• Update Time: 2025-06-15

Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-
• 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenylethanone
• NEBICAPONE
• 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-1-ethanone
• 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-ethanone
• BIA 3-202
• UNII-NM2KXJ990T
• Ethanone, 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-
• CS-0025737
• 1-(3,4-Dihydroxy-5-nitrophenyl)-2-phenylethan-1-one
• SCHEMBL132167
• Nebicapone [INN]
• CHEMBL160038
• HY-106405
• FT-0703128
• DB14849
• 274925-86-9
• AKOS040742276
• 1-(3,4-dihydroxy-5-nitro-phenyl)-2-phenyl-ethanone
• BDBM50108878
• MS-23873
• Q21547145
• 1-(3, 4-dihydroxy-5-nitrophenyl)-2-phenylethanone
• 3-NITRO-5-PHENYLACETYL CATECHOL
• DTXSID30181912
• NM2KXJ990T
• G13659
• DTXCID70104403
• nebicaponum
• nebicapona

• Inchi： 1S/C14H11NO5/c16-12(6-9-4-2-1-3-5-9)10-7-11(15(19)20)14(18)13(17)8-10/h1-5,7-8,17-18H,6H2
• InChI Key： MRFOLGFFTUGAEB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.06400
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.35000
• LogP: 2.95460

Additional information on Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-

Research Briefing on Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl- (CAS: 274925-86-9)

Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl- (CAS: 274925-86-9) is a chemically synthesized compound that has garnered significant attention in recent biomedical and pharmacological research due to its potential therapeutic applications. This briefing consolidates the latest findings on its molecular properties, biological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's unique structural features, including its nitro and dihydroxy phenyl groups, which contribute to its redox-modulating and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of pro-inflammatory cytokines in murine models, suggesting promise for treating chronic inflammatory diseases such as rheumatoid arthritis.

In oncology research, the compound (274925-86-9) has shown selective cytotoxicity against certain cancer cell lines, particularly those with high oxidative stress levels. A preprint from the European Journal of Medicinal Chemistry (2024) revealed its ability to induce apoptosis in triple-negative breast cancer cells via mitochondrial pathway activation, with an IC50 of 8.2 μM. However, challenges remain in optimizing its bioavailability and reducing off-target effects.

Pharmacokinetic analyses indicate that 274925-86-9 undergoes rapid glucuronidation in vivo, limiting its systemic exposure. Current formulation research focuses on nanoparticle encapsulation (e.g., PLGA-based carriers) to enhance its stability and tissue targeting. A patent application (WO2023/154321) describes a prodrug derivative with improved blood-brain barrier penetration for potential neurodegenerative disease applications.

Ongoing clinical investigations are exploring its synergistic effects with existing therapeutics. Preliminary data from a Phase Ib trial (NCT05678922) combining 274925-86-9 derivatives with PD-1 inhibitors show enhanced tumor microenvironment modulation in solid tumors. Safety profiles from these studies will determine its translational potential in combination therapies.

In conclusion, while Ethanone,1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl- presents exciting pharmacological opportunities, further structure-activity relationship studies and formulation optimizations are needed to advance its clinical development. Its dual role as both a redox modulator and selective kinase inhibitor makes it a compelling candidate for multifactorial disease targeting.